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Compound of Interest

Compound Name: 2,3-Dimethylpiperidine

Cat. No.: B1295095

An In-depth Technical Guide to 2,3-
Dimethylpiperidine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2,3-Dimethylpiperidine, a pivotal
heterocyclic compound with significant applications in the pharmaceutical and chemical
industries. We will delve into its chemical and physical properties, synthesis methodologies,
and its role as a key building block in the development of novel therapeutics.

Core Properties of 2,3-Dimethylpiperidine

2,3-Dimethylpiperidine is a disubstituted piperidine that exists as stereoisomers, primarily the
cis and trans forms. The properties of these isomers, as well as the general mixture, are crucial
for their application in stereoselective synthesis.

Table 1: Physicochemical Properties of 2,3-Dimethylpiperidine Isomers
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2,3-

. N cis-2,3- trans-2,3-
Property Dimethylpiperidine

. Dimethylpiperidine  Dimethylpiperidine
(Isomer Mixture)

Not uniquely
specified; often

CAS Number 5347-68-2[1][2][3] 23513-39-5
referenced under the
general CAS number.

Molecular Formula C7H1sN[1] C7H1sN C7H1sN

Molecular Weight 113.20 g/mol [1][2] 113.20 g/mol 113.20 g/mol

Boiling Point 140.3°C at 760 mmHg  Not specified Not specified

Density 0.794 g/lcm3 Not specified Not specified

Flash Point 28°C Not specified Not specified

2,3-Lupetidine, ] o o
Synonyms ] cis-2,3-Lupetidine trans-2,3-Lupetidine
Nonafin[1][2][3]

Synthesis of 2,3-Dimethylpiperidine

The primary route for the synthesis of 2,3-Dimethylpiperidine is the catalytic hydrogenation of
2,3-lutidine (2,3-dimethylpyridine). This reaction saturates the aromatic pyridine ring to form the
piperidine ring. The choice of catalyst and reaction conditions can influence the
stereoselectivity of the product, yielding different ratios of cis and trans isomers.
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Starting Material

2,3-Dimethylpiperidine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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